Cas no 353484-24-9 (8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid)

• Product Name: 8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid
• CAS No: 353484-24-9
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• CID: 3066789
• PubChem ID: 3112185
• Update Time: 2025-10-12

8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
• CBMicro_027408
• MLS-0111569
• AKOS022061444
• BDBM31723
• Oprea1_335973
• STK880452
• SR-01000409961-1
• Cambridge id 5662143
• UNM000000520601
• 353484-24-9
• BBL020122
• BIM-0027284.P001
• AKOS001612528
• MLS-0111569.0001
• SR-01000409961
• EU-0002588
• CHEMBL1570401
• AG-690/11480591
• cid_3112185
• SB45509
• 8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid

• MDL： MFCD01081199
• Inchi： 1S/C13H12N2O4/c16-13(17)12-9-3-1-2-8(9)10-6-7(15(18)19)4-5-11(10)14-12/h1-2,4-6,8-9,12,14H,3H2,(H,16,17)
• InChI Key： FVGRNYLHBYNHAI-UHFFFAOYSA-N
• SMILES： OC(C1C2CC=CC2C2C=C(C=CC=2N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 260.07970687Da
• Monoisotopic Mass: 260.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.2Ų

Additional information on 8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid

Comprehensive Overview of 8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid (CAS No. 353484-24-9)

The compound 8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid (CAS No. 353484-24-9) is a chemically significant molecule with a unique structural framework. Its cyclopentacquinoline backbone, combined with a nitro substituent and a carboxylic acid functional group, makes it a subject of interest in pharmaceutical and organic chemistry research. This compound's structural complexity and potential applications have garnered attention in recent years, particularly in the context of drug discovery and molecular design.

One of the key features of 8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid is its nitro group, which is often explored for its electron-withdrawing properties and role in bioactivity. Researchers are increasingly investigating nitro-containing compounds for their potential in targeting specific enzymatic pathways or microbial resistance mechanisms. This aligns with current trends in combating antibiotic resistance, a hot topic in medical and scientific communities.

The carboxylic acid moiety in this compound further enhances its versatility. Carboxylic acids are known for their ability to form hydrogen bonds, making them valuable in interactions with biological targets. This property is particularly relevant in the design of small-molecule inhibitors or modulators, a growing area of interest in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the cyclopentacquinoline core of 8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid presents intriguing challenges and opportunities. Quinoline derivatives are widely studied for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The incorporation of a cyclopentane ring into the quinoline system adds steric and electronic complexity, which can influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and AI-driven drug discovery have further highlighted the importance of compounds like 8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid. Machine learning models are being trained to predict the bioactivity and toxicity of such molecules, accelerating the identification of promising candidates for further development. This intersection of traditional chemistry and modern technology is reshaping the landscape of pharmaceutical research.

Environmental and sustainability considerations are also influencing the study of this compound. Green chemistry principles are being applied to optimize its synthesis, reducing waste and energy consumption. Researchers are exploring catalytic methods and renewable solvents to produce 8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid more efficiently, addressing the growing demand for sustainable chemical processes.

In summary, 8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-4-carboxylic Acid (CAS No. 353484-24-9) represents a fascinating intersection of structural complexity, biological potential, and technological innovation. Its study contributes to broader scientific discussions on drug design, sustainability, and the integration of AI in chemistry. As research progresses, this compound may unlock new possibilities in therapeutic development and molecular science.